3-hydroxypyrrolidine-1-sulfonamide
Cat. No. B8671508
M. Wt: 166.20 g/mol
InChI Key: JBOHPVPRGQWUQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08669246B2
Procedure details
Benzyl [(3-hydroxypyrrolidin-1-yl)sulfonyl]carbamate (2.55 g) was added to MeOH, and subsequently, 10% palladium carbon (657 mg, 55% wet) was added thereto, followed by stirring at a normal temperature/a normal pressure for about 3 hours under a hydrogen atmosphere. The catalyst was collected by filtration through Celite, and the filtrate was concentrated under reduced pressure to obtain 3-hydroxypyrrolidin-1-sulfonamide (1.4 g) as a colorless oily substance.
Name
Benzyl [(3-hydroxypyrrolidin-1-yl)sulfonyl]carbamate
Quantity
2.55 g
Type
reactant
Reaction Step One
Name
palladium carbon
Quantity
657 mg
Type
catalyst
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[OH:1][CH:2]1[CH2:6][CH2:5][N:4]([S:7]([NH:10]C(=O)OCC2C=CC=CC=2)(=[O:9])=[O:8])[CH2:3]1>[C].[Pd].CO>[OH:1][CH:2]1[CH2:6][CH2:5][N:4]([S:7]([NH2:10])(=[O:9])=[O:8])[CH2:3]1 |f:1.2|
|
Inputs
Step One
|
Name
|
Benzyl [(3-hydroxypyrrolidin-1-yl)sulfonyl]carbamate
|
|
Quantity
|
2.55 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1CN(CC1)S(=O)(=O)NC(OCC1=CC=CC=C1)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
|
Name
|
palladium carbon
|
|
Quantity
|
657 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[C].[Pd]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
by stirring at a normal temperature/a normal pressure for about 3 hours under a hydrogen atmosphere
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was collected by filtration through Celite
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1CN(CC1)S(=O)(=O)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 99.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
